5-cyano-4-(2-fluorophenyl)-N-(2-methoxyphenyl)-2-methyl-6-({2-[(2-nitrophenyl)amino]-2-oxoethyl}thio)-1,4-dihydro-3-pyridinecarboxamide

• IUPAC Name: 5-cyano-4-(2-fluorophenyl)-N-(2-methoxyphenyl)-2-methyl-6-[2-(2-nitroanilino)-2-oxoethyl]sulfanyl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C29H24FN5O5S/c1-17-26(28(37)34-22-12-6-8-14-24(22)40-2)27(18-9-3-4-10-20(18)30)19(15-31)29(32-17)41-16-25(36)33-21-11-5-7-13-23(21)35(38)39/h3-14,27,32H,16H2,1-2H3,(H,33,36)(H,34,37)
• InChI Key: WYBHOVYZZYEZSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC(=O)NC2=CC=CC=C2[N+](=O)[O-])C#N)C3=CC=CC=C3F)C(=O)NC4=CC=CC=C4OC
• Molecular Formula: C29H24FN5O5S
• Molecular Weight: 573.6 g/mol

Description

5-cyano-4-(2-fluorophenyl)-N-(2-methoxyphenyl)-2-methyl-6-({2-[(2-nitrophenyl)amino]-2-oxoethyl}thio)-1,4-dihydro-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C29H24FN5O5S and its molecular weight is 573.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 573.14821822 g/mol and the complexity rating of the compound is 1110. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Electrochemical Behavior and Cyclization Studies

Research has explored the electrochemical behavior of certain pyridine derivatives, revealing their potential for generating novel compounds through cyclization reactions. For example, the study by David et al. (1995) investigated the electrochemical reduction and cyclization of unsymmetrical 4-(o-nitrophenyl)-1,4-dihydropyridines, leading to compounds with potential applications in materials science and drug development (David et al., 1995).

Synthesis and Characterization of Pyridine Derivatives

Various studies have synthesized and characterized pyridine derivatives, revealing their diverse applications, including in the development of insecticides and potential therapeutic agents. Bakhite et al. (2014) synthesized pyridine derivatives demonstrating significant insecticidal activity, suggesting their use in agricultural pest control (Bakhite et al., 2014). Another study by Jayarajan et al. (2019) focused on the synthesis of pyridine carboxamides with potential applications in non-linear optics and molecular docking, indicating their use in materials science and drug discovery (Jayarajan et al., 2019).

Antimicrobial and Cytotoxic Activity

Research into pyridine derivatives also includes their antimicrobial and cytotoxic activities, important for developing new antibiotics and cancer treatments. Al-Salahi et al. (2010) synthesized chiral macrocyclic and linear pyridine carboxamides, exploring their antimicrobial properties (Al-Salahi et al., 2010). Hassan et al. (2014) investigated pyrazole and pyrimidine derivatives of pyridines for their cytotoxic activity against cancer cells, contributing to oncological pharmacology (Hassan et al., 2014).